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Compound of Interest

Compound Name: Amaranth Red 2

Cat. No.: B1171559 Get Quote

Amaranth Red 2 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of Amaranth Red 2 (also known as Acid Red 27, C.I. 16185).

Frequently Asked Questions (FAQs)
Q1: What is Amaranth Red 2 and what are its common applications in research?

Amaranth Red 2, or Acid Red 27, is a synthetic azo dye.[1] In a research context, it is

commonly used as a biological stain, in color photography, and as a tracking dye in

electrophoresis.[2] Its alter ego, Amido Black 10B, is a widely used stain for total protein on

western blot membranes.[3]

Q2: What is the general solubility of Amaranth Red 2?

Amaranth Red 2 is generally considered water-soluble.[2] However, its solubility can be

influenced by various factors. It is also soluble in glycerol and propylene glycol, very slightly

soluble in ethanol, and insoluble in most non-polar organic solvents.[2]

Q3: What factors can affect the solubility of Amaranth Red 2 in my experiments?

Several factors can impact the solubility of Amaranth Red 2, including:
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pH: The pH of the solution is a critical factor. As an anionic dye with sulfonic acid groups, its

solubility can decrease in acidic conditions.[4] A 1% solution in water has a pH of

approximately 10.8.[2]

Temperature: Generally, the solubility of azo dyes like Amaranth Red 2 increases with

temperature.[4]

Solvent Composition: While soluble in water, its solubility is limited in alcohols and poor in

most other organic solvents.[2] The use of co-solvents may be necessary for specific

applications.

Ionic Strength: High concentrations of salts in a solution can lead to a "salting out" effect,

reducing the solubility of the dye.[4]

Purity of the Dye: The presence of impurities can affect the solubility characteristics of the

dye.

Q4: Is Amaranth Red 2 involved in any known cellular signaling pathways?

Based on available scientific literature, Amaranth Red 2 is not known to be directly involved in

specific cellular signaling pathways. Its primary utility in biological research is as a colorimetric

dye and stain. While it can interact with proteins, such as serum albumin, this binding is

generally studied in the context of toxicology and transport rather than signal transduction.[5]

Some studies have investigated its genotoxic and mutagenic effects at high concentrations, but

this is distinct from a role in cell signaling.[6][7] Therefore, its use in cell-based assays should

be carefully considered for potential off-target effects rather than for probing signaling events.

Troubleshooting Guides
Issue 1: Precipitation of Amaranth Red 2 in Aqueous
Solution
Symptoms:

Visible solid particles or cloudiness in the solution.

Inconsistent staining or coloring results.
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Lower than expected absorbance readings.

Possible Causes and Solutions:

Cause Solution

Incorrect pH

Adjust the pH of the solution. For anionic dyes

like Amaranth Red 2, solubility is often better at

a neutral or slightly alkaline pH. Avoid highly

acidic conditions which can cause precipitation.

[4]

Low Temperature

Gently warm the solution while stirring. Many

azo dyes are more soluble in warmer water.[4]

However, avoid boiling or prolonged high

temperatures which may degrade the dye.

High Salt Concentration ("Salting Out")

If your buffer contains a high concentration of

salts, try to reduce the salt concentration if

experimentally permissible. Alternatively,

prepare a more concentrated stock of the dye in

a low-salt solvent and then dilute it into the final

high-salt buffer.[4]

Supersaturated Solution

You may have exceeded the solubility limit of

Amaranth Red 2 in your specific solvent system.

Try preparing a more dilute solution. If a higher

concentration is necessary, refer to the solubility

enhancement protocols below.

Data Presentation
Table 1: Solubility of Amaranth Red 2 in Various
Solvents
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Solvent Solubility Temperature (°C) Reference(s)

Water 72 mg/mL 26 [2]

Water 10-50 mg/mL 23 (approx.) [2]

Water
6.67 mg/mL (requires

sonication)
Not specified [8]

DMSO
25 mg/mL (requires

sonication)
Not specified [8]

Ethanol Very slightly soluble Not specified [2]

Glycerol Soluble Not specified [2]

Propylene Glycol Soluble Not specified [2]

Most Organic

Solvents
Insoluble Not specified [2]

Experimental Protocols
Protocol 1: Standard Method for Determining Amaranth
Red 2 Solubility
This protocol outlines a general procedure to determine the solubility of Amaranth Red 2 in a

specific solvent system.

Materials:

Amaranth Red 2 powder

Selected solvent (e.g., water, buffer, ethanol)

Volumetric flasks

Magnetic stirrer and stir bars

Centrifuge
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Spectrophotometer

Analytical balance

Procedure:

Prepare a series of solutions with increasing concentrations of Amaranth Red 2 in the

chosen solvent.

Stir the solutions at a constant temperature for a sufficient time to reach equilibrium (e.g., 24

hours).

After stirring, allow the solutions to stand and then centrifuge to pellet any undissolved solid.

Carefully collect the supernatant.

Measure the absorbance of the supernatant at the λmax of Amaranth Red 2 (~520 nm).

Prepare a standard curve using known concentrations of Amaranth Red 2.

Determine the concentration of the saturated solution from the standard curve. This

concentration represents the solubility at that temperature.

Protocol 2: Systematic Approach to Enhance Amaranth
Red 2 Solubility
This protocol provides a workflow for systematically improving the solubility of Amaranth Red 2
for a specific application.

1. pH Optimization: a. Prepare a stock solution of Amaranth Red 2 in deionized water. b. In

separate tubes, prepare a series of buffers with a range of pH values (e.g., pH 5 to 9). c. Add a

fixed amount of the Amaranth Red 2 stock solution to each buffer. d. Observe for any

precipitation and measure the absorbance to determine the pH at which solubility is highest.

2. Co-solvent Screening: a. If solubility in an aqueous buffer is insufficient, screen a panel of

water-miscible organic co-solvents (e.g., DMSO, ethanol, PEG300). b. Prepare different ratios

of your aqueous buffer to the co-solvent (e.g., 90:10, 80:20, 50:50). c. Attempt to dissolve the
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desired concentration of Amaranth Red 2 in each co-solvent mixture. d. Gentle heating and

sonication can be used to aid dissolution.[8]

3. Use of Solubilizing Agents: a. For challenging formulations, consider the addition of

surfactants or cyclodextrins. b. Prepare solutions of your buffer containing a low concentration

of a non-ionic surfactant (e.g., Tween-80) or a cyclodextrin (e.g., SBE-β-CD).[8] c. Attempt to

dissolve Amaranth Red 2 in these solutions.

Visualizations
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Start: Amaranth Red 2 Precipitation Observed
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Caption: Troubleshooting workflow for Amaranth Red 2 precipitation.
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Caption: Experimental workflow for enhancing Amaranth Red 2 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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